Cas no 91968-83-1 (hexyl thiophene-2-carboxylate)
hexyl thiophene-2-carboxylate structure
Product Name:hexyl thiophene-2-carboxylate
CAS No:91968-83-1
MF:C11H16O2S
MW:212.308542251587
CID:1971627
PubChem ID:574113
Update Time:2025-04-21
hexyl thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- hexyl thiophene-2-carboxylate
- 2-thiophenecarboxylic acid, hexyl ester
- Hexyl 2-thiophenecarboxylate
- thiophene-2-carboxylic acid hexyl ester
- PJYCYAKGVCZVQF-UHFFFAOYSA-N
- AKOS017218956
- DTXSID301034251
- Hexyl 2-thiophenecarboxylate #
- 91968-83-1
-
- Inchi: 1S/C11H16O2S/c1-2-3-4-5-8-13-11(12)10-7-6-9-14-10/h6-7,9H,2-5,8H2,1H3
- InChI Key: PJYCYAKGVCZVQF-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(=O)OCCCCCC
Computed Properties
- Exact Mass: 212.087
- Monoisotopic Mass: 212.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.065
- Boiling Point: 289.7°C at 760 mmHg
- Flash Point: 129°C
- Refractive Index: 1.509
hexyl thiophene-2-carboxylate Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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